Cas no 12093-05-9 (Tricarbonyl(cyclooctatetraene)iron)

Tricarbonyl(cyclooctatetraene)iron Properties

Names and Identifiers

• CYCLOOCTATETRAENE IRON TRICARBONYL
• Cyclooctatetraenetricarbonyliron
• Iron, tricarbonyl(1,3,5,7-cyclooctatetraene)-
• Iron, tricarbonyl[(1,2,3,4-eta)-1,3,5,7-cyclooctatetraene]-
• Tricarbonyl (1,3,5,7-cyclooctatetraene)iron
• TRICARBONYL(CYCLOOCTATETRAENE)IRON
• TRICARBONYLCYCLOOCTATRAENEIRON
• (Cyclooctatetraene)iron tricarbonyl
• 1,3,5,7-Cyclooctatetraeneiron tricarbonyl Cyclooctatetraenetricarbonyliron
• 1,3,5,7-Cyclooctatetraeneiron tricarbonyl
• NSC 167370
• NSC 168049
• Tricarbonyl(eta4-cyclooctatetraene)iron
• Tricarbonylcyclooctatetraene iron
• Tricarbonyl(cyclooctatetraene)iron(II)
• cyclooctatetraene;formaldehyde;iron
• 12093-05-9
• Cyclooctatetraene Iron Tricarbonyl
• VKMWLPMIRGHDAA-JGZYGLCTSA-N
• Tricarbonyl(cyclooctatetraene)iron
• +Expand

• MDL： MFCD00001755
• InChIKey： XAOCYVWRKJTXOL-CJNMVQMASA-N
• Inchi： 1S/C8H8.3CO.Fe/c1-2-4-6-8-7-5-3-1;3*1-2;/h1-8H;;;;/b2-1-,3-1-,4-2-,5-3-,6-4-,7-5-,8-6-,8-7-;;;;
• SMILES： [Fe].O=[C].O=[C].O=[C].C1([H])C([H])=C([H])C([H])=C([H])C([H])=C([H])C=1[H] |t:6,10,14,17|

Computed Properties

• Exact Mass: 243.98200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 243.982286
• Heavy Atom Count: 15
• Complexity: 88.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Surface Charge: -4
• Topological Polar Surface Area: 51.2

Experimental Properties

• LogP: 1.59830
• PSA: 0.00000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 140.5°C at 760 mmHg
• Melting Point: 93-95 °C (lit.)
• Flash Point: 22.2°C
• Color/Form: Dark orange crystal
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides